3-(1,3-benzodioxol-5-ylmethyl)-3-methyl-1-[(1-methyl-1H-imidazol-2-yl)carbonyl]piperidine

• IUPAC Name: [3-(1,3-benzodioxol-5-ylmethyl)-3-methylpiperidin-1-yl]-(1-methylimidazol-2-yl)methanone
• InChI: InChI=1S/C19H23N3O3/c1-19(11-14-4-5-15-16(10-14)25-13-24-15)6-3-8-22(12-19)18(23)17-20-7-9-21(17)2/h4-5,7,9-10H,3,6,8,11-13H2,1-2H3
• InChI Key: GNFLTKHJXJSULV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN(C1)C(=O)C2=NC=CN2C)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

This compound belongs to a class of organic molecules characterized by the presence of benzodioxole, imidazol, and piperidine functional groups. These features suggest the molecule could be of interest in medicinal chemistry, particularly due to its structural analogy with known bioactive compounds.

Synthesis Analysis

The synthesis of related compounds involves multi-step organic reactions starting from basic aromatic precursors, leading to the formation of benzodioxole and imidazol units which are then attached to a piperidine backbone. Typical methods include nucleophilic substitution reactions, ring-closure strategies, and amide bond formation (Wei et al., 2007; Fan et al., 2014).

Molecular Structure Analysis

The structure of similar molecules has been extensively studied, highlighting the importance of the arrangement of functional groups and their impact on biological activity. For instance, different molecular conformations and intermolecular interactions have been observed, significantly affecting the compound's properties (Mahesha et al., 2019).

Chemical Reactions and Properties

Compounds of this class participate in various chemical reactions, including hydrogenation and nucleophilic addition, influenced by the presence and position of the functional groups. These reactions can significantly alter the compound's biological activity and solubility (Bihan et al., 1999).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure are crucial for the compound's application in drug formulation. These properties are dictated by the molecular structure and can be modified through chemical synthesis to enhance drug delivery and stability (Goli-Garmroodi et al., 2015).

Chemical Properties Analysis

The chemical properties, including reactivity, pKa, and stability, are essential for understanding the compound's behavior in biological systems. These properties are influenced by the functional groups' electronic and steric effects, affecting the compound's interaction with biological targets (Trabanco et al., 2007).